Cas no 148010-69-9 (5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one)

5-Fluoro-1,2,3,4-tetrahydroquinoxalin-2-one is a fluorinated heterocyclic compound featuring a tetrahydroquinoxalinone scaffold with a fluorine substituent at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The fluorine atom enhances metabolic stability and bioavailability, while the tetrahydroquinoxalinone core offers versatility for further functionalization. Its rigid bicyclic framework is conducive to binding interactions in medicinal chemistry applications, particularly in the development of CNS-active compounds and enzyme inhibitors. The compound's well-defined synthetic route and high purity make it suitable for rigorous research applications. Its stability under standard laboratory conditions ensures reliable performance in experimental settings.
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one structure
148010-69-9 structure
Product Name:5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
CAS No:148010-69-9
MF:C8H7FN2O
MW:166.152384996414
MDL:MFCD16249752
CID:1106400
PubChem ID:22912878
Update Time:2025-10-15

5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-3,4-dihydro-2(1H)-Quinoxalinone
    • 5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
    • EN300-3020051
    • FVOHWPJRIZOVFW-UHFFFAOYSA-N
    • 5-Fluoro- 1,2,3,4-tetrahydroquinoxalin-2-one
    • 5-Fluoro-3,4-dihydroquinoxalin-2(1H)-one
    • DB-332976
    • 5-Fluoro-3,4-dihydro-1H-quinoxalin-2-one
    • 148010-69-9
    • SCHEMBL1346633
    • MDL: MFCD16249752
    • Inchi: 1S/C8H7FN2O/c9-5-2-1-3-6-8(5)10-4-7(12)11-6/h1-3,10H,4H2,(H,11,12)
    • InChI Key: FVOHWPJRIZOVFW-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1NCC(N2)=O

Computed Properties

  • Exact Mass: 166.05424101g/mol
  • Monoisotopic Mass: 166.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.1Ų

5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-3020051-0.05g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
0.05g
$202.0 2025-03-19
Enamine
EN300-3020051-0.1g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
0.1g
$301.0 2025-03-19
Enamine
EN300-3020051-0.25g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
0.25g
$431.0 2025-03-19
Enamine
EN300-3020051-0.5g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
0.5g
$679.0 2025-03-19
Enamine
EN300-3020051-1.0g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
1.0g
$871.0 2025-03-19
Enamine
EN300-3020051-2.5g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
2.5g
$1707.0 2025-03-19
Enamine
EN300-3020051-5.0g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
5.0g
$2525.0 2025-03-19
Enamine
EN300-3020051-10.0g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95.0%
10.0g
$3746.0 2025-03-19
Enamine
EN300-3020051-1g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95%
1g
$871.0 2023-09-06
Enamine
EN300-3020051-5g
5-fluoro-1,2,3,4-tetrahydroquinoxalin-2-one
148010-69-9 95%
5g
$2525.0 2023-09-06
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